Cas no 1044067-73-3 (1-(Benzyloxy)-4-chloro-2-fluorobenzene)

• Product Name: 1-(Benzyloxy)-4-chloro-2-fluorobenzene
• CAS No: 1044067-73-3
• MF: C₁₃H₁₀ClFO
• MW: 236.669306278229
• CID: 5075366
• Update Time: 2025-10-24

1-(Benzyloxy)-4-chloro-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(BENZYLOXY)-4-CHLORO-2-FLUOROBENZENE
• 4-Chloro-2-fluoro-1-(phenylmethoxy)benzene
• 1-(Benzyloxy)-4-chloro-2-fluorobenzene

• Inchi： 1S/C13H10ClFO/c14-11-6-7-13(12(15)8-11)16-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： SKWOKOIDIZNZOX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2

Additional information on 1-(Benzyloxy)-4-chloro-2-fluorobenzene

1-(Benzyloxy)-4-chloro-2-fluorobenzene: A Comprehensive Overview

1-(Benzyloxy)-4-chloro-2-fluorobenzene (CAS No. 1044067-73-3) is a highly specialized organic compound with a unique structure that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound, characterized by its benzyloxy group attached to a chloro-fluoro-substituted benzene ring, exhibits intriguing chemical properties and potential applications in diverse industries. Recent advancements in synthetic methodologies and computational chemistry have further illuminated its structural dynamics and functional versatility.

The molecular structure of 1-(Benzyloxy)-4-chloro-2-fluorobenzene is defined by a benzene ring with three substituents: a benzyloxy group at position 1, a chlorine atom at position 4, and a fluorine atom at position 2. This arrangement imparts the compound with distinct electronic and steric properties. The benzyloxy group introduces electron-donating effects, while the chlorine and fluorine atoms contribute electron-withdrawing characteristics. This balance of electronic interactions makes the compound highly reactive under specific conditions, rendering it valuable in various chemical transformations.

Recent studies have focused on the synthesis of 1-(Benzyloxy)-4-chloro-2-fluorobenzene through innovative routes, leveraging modern catalytic systems and green chemistry principles. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to achieve high yields and selectivity. These methods not only enhance the efficiency of production but also align with sustainability goals by minimizing waste and reducing environmental impact.

The physical and chemical properties of 1-(Benzyloxy)-4-chloro-2-fluorobenzene are critical to its applications. The compound exhibits a melting point of approximately 85°C and a boiling point around 250°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate facilitates its use in solution-based reactions. Moreover, the compound demonstrates moderate stability under ambient conditions, though it may undergo degradation upon prolonged exposure to light or oxidizing agents.

One of the most promising applications of 1-(Benzyloxy)-4-chloro-2-fluorobenzene lies in the field of pharmaceuticals. Its unique structure makes it an ideal candidate for drug design, particularly in the development of compounds targeting specific receptors or enzymes. Recent research has explored its potential as a lead molecule in anti-inflammatory and antiviral therapies. For example, studies have shown that derivatives of this compound exhibit potent inhibitory effects against viral replication mechanisms, highlighting its therapeutic potential.

In addition to pharmaceutical applications, 1-(Benzyloxy)-4-chloro-2-fluorobenzene finds utility in materials science. Its ability to form stable complexes with metal ions has led to its use in coordination chemistry and catalysis. Researchers have investigated its role as a ligand in transition metal complexes, which exhibit enhanced catalytic activity in reactions such as alkene epoxidation and C-H activation.

The environmental impact of 1-(Benzyloxy)-4-chloro-2-fluorobenzene has also been a topic of recent interest. Studies have assessed its biodegradability under various conditions, revealing that it undergoes slow degradation in aqueous environments due to its stable aromatic structure. However, efforts are underway to develop eco-friendly methods for its disposal and recycling, ensuring minimal harm to ecosystems.

In conclusion, 1-(Benzyloxy)-4-chloro-2-fluorobenzene (CAS No. 1044067-73-3) stands as a remarkable example of how tailored molecular design can yield compounds with multifaceted applications. With ongoing advancements in synthetic techniques and an increasing emphasis on sustainability, this compound is poised to play an even more significant role in future scientific endeavors.